Gadopenamide
Gadopenamide
Brand Name:
Vulcanchem
CAS No.:
117827-80-2
VCID:
VC20881860
InChI:
InChI=1S/C22H37N5O10.Gd/c28-18(26-5-9-36-10-6-26)13-24(16-21(32)33)3-1-23(15-20(30)31)2-4-25(17-22(34)35)14-19(29)27-7-11-37-12-8-27;/h1-17H2,(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3
SMILES:
C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Molecular Formula:
C22H34GdN5O10
Molecular Weight:
685.8 g/mol
Gadopenamide
CAS No.: 117827-80-2
Cat. No.: VC20881860
Molecular Formula: C22H34GdN5O10
Molecular Weight: 685.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117827-80-2 |
|---|---|
| Molecular Formula | C22H34GdN5O10 |
| Molecular Weight | 685.8 g/mol |
| IUPAC Name | 2-[bis[2-[carboxylatomethyl-(2-morpholin-4-yl-2-oxoethyl)amino]ethyl]amino]acetate;gadolinium(3+) |
| Standard InChI | InChI=1S/C22H37N5O10.Gd/c28-18(26-5-9-36-10-6-26)13-24(16-21(32)33)3-1-23(15-20(30)31)2-4-25(17-22(34)35)14-19(29)27-7-11-37-12-8-27;/h1-17H2,(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3 |
| Standard InChI Key | DUKPLGYBRQILLM-UHFFFAOYSA-K |
| SMILES | C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
| Canonical SMILES | C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
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